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Compound of Interest

Compound Name: Bis(4-iodophenyl)amine

Cat. No.: B1590422 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Bis(4-iodophenyl)amine for

Pharmaceutical Research and Development

Introduction
Bis(4-iodophenyl)amine, also known as 4,4'-diiododiphenylamine, is a halogenated

secondary aromatic amine that serves as a pivotal building block in organic synthesis. Its rigid

structure, conferred by the two phenyl rings, and the reactive carbon-iodine bonds make it a

valuable precursor for creating more complex molecules through cross-coupling reactions. For

researchers in drug discovery and materials science, a thorough understanding of the

fundamental physical properties of this compound is not merely academic; it is a prerequisite

for its effective application. Properties such as melting point and thermal stability dictate the

parameters for chemical synthesis, purification, formulation, and storage, directly impacting the

efficiency of research and development workflows and the quality of the final product.

This guide provides a detailed examination of the key physical properties of Bis(4-
iodophenyl)amine, grounded in authoritative data. It moves beyond a simple recitation of

values to explain the causality behind experimental choices and the practical implications of

these properties for scientific professionals.

Molecular and Physicochemical Identity
A precise understanding of a compound's identity is the foundation of all subsequent

experimental work. The key identifiers and properties for Bis(4-iodophenyl)amine are
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summarized below.

Property Value Source(s)

IUPAC Name 4-iodo-N-(4-iodophenyl)aniline [1][2]

Synonyms 4,4'-Diiododiphenylamine [3][4]

CAS Number 20255-70-3 [1][2][3]

Molecular Formula C₁₂H₉I₂N [1][2][5]

Molecular Weight 421.01 g/mol [1][2]

Appearance
White to light yellow powder or

crystal
[3][6]

Thermal Property I: Melting Point
The melting point is a critical indicator of a crystalline solid's purity and the strength of its crystal

lattice forces. For Bis(4-iodophenyl)amine, a relatively high melting point is indicative of a

stable, well-ordered crystal structure, influenced by intermolecular forces such as van der

Waals interactions between the aromatic rings and iodine atoms.

Reported Melting Point Data
Data from various chemical suppliers consistently place the melting point of Bis(4-
iodophenyl)amine within a narrow range, suggesting a high degree of purity for commercially

available samples.

Melting Point Range Source(s)

125-129 °C [1][3][6]

127 °C (Reference) [2][4]

Experimental Determination of Melting Point: Differential
Scanning Calorimetry (DSC)
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While capillary melting point apparatus provides a simple method for determination, Differential

Scanning Calorimetry (DSC) offers superior accuracy and additional thermodynamic

information. DSC measures the difference in heat flow required to increase the temperature of

a sample and a reference as a function of temperature. The melting point is observed as an

endothermic peak on the resulting thermogram.

Sample Preparation: The sample is hermetically sealed in an aluminum pan to ensure

uniform heat transfer and prevent any sublimation prior to melting.

Inert Atmosphere: An inert nitrogen atmosphere is crucial to prevent oxidative degradation of

the sample at elevated temperatures, ensuring the observed thermal event is purely the

phase transition of melting.

Heating Rate: A controlled heating rate (e.g., 10 °C/min) is selected as a balance between

resolution and experimental time. A slower rate can provide better peak resolution but may

broaden the peak, while a faster rate can cause a lag in thermal response, artificially

elevating the observed melting temperature.

Instrument Calibration: Calibrate the DSC instrument's temperature and heat flow using

certified standards (e.g., indium).

Sample Preparation: Accurately weigh 2-5 mg of Bis(4-iodophenyl)amine into a standard

aluminum DSC pan.

Encapsulation: Hermetically seal the pan using a sample press. Prepare an identical empty

pan to serve as the reference.

Instrument Setup: Place the sample and reference pans into the DSC cell.

Thermal Program:

Equilibrate the cell at a temperature well below the expected melting point (e.g., 30 °C).

Ramp the temperature at a constant rate of 10 °C/min up to a temperature safely above

the melting point (e.g., 150 °C).

Maintain a constant nitrogen purge gas flow (e.g., 50 mL/min) throughout the experiment.
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Data Analysis: Analyze the resulting thermogram. The melting point is typically reported as

the onset temperature or the peak temperature of the endothermic event.

Preparation

Analysis

Output

1. Calibrate DSC
(Indium Standard)

2. Weigh Sample
(2-5 mg)

3. Seal in Pan
(Sample & Reference)

4. Load into DSC Cell

5. Run Thermal Program
(Heat at 10°C/min under N2)

6. Analyze Thermogram

Determine Onset/Peak Tm

Click to download full resolution via product page
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Caption: Workflow for Melting Point Determination using DSC.

Thermal Property II: Boiling Point and Stability
A boiling point for Bis(4-iodophenyl)amine is not reported in standard chemical databases or

supplier specifications. This is common for larger organic molecules with significant

intermolecular forces and molecular weight. Such compounds often have predicted boiling

points so high that they thermally decompose before they can reach a boiling state at

atmospheric pressure.

Therefore, for professionals in drug development, determining the compound's thermal stability

and decomposition temperature is far more relevant and practical than attempting to measure a

boiling point.

Experimental Determination of Thermal Stability:
Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) is the ideal technique for this purpose. TGA measures the

change in mass of a sample as a function of temperature or time in a controlled atmosphere. A

significant loss of mass indicates decomposition. This information is critical for establishing

maximum temperature limits for drying, processing, and chemical reactions.

Atmosphere: As with DSC, an inert nitrogen atmosphere is used to ensure the observed

mass loss is due to thermal decomposition (pyrolysis) rather than oxidation.

Heating Rate: A steady heating rate (e.g., 10-20 °C/min) provides a clear profile of

decomposition over a practical timeframe.

Temperature Range: The experiment must be run to a sufficiently high temperature to ensure

the complete decomposition profile is captured.

Instrument Calibration: Calibrate the TGA's mass and temperature scales using appropriate

standards.

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of Bis(4-
iodophenyl)amine into the TGA sample pan (typically platinum or ceramic).
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Instrument Setup: Place the sample pan onto the TGA's microbalance.

Thermal Program:

Equilibrate the furnace at ambient temperature (e.g., 30 °C).

Ramp the temperature at a constant rate of 20 °C/min up to a high temperature (e.g., 600-

800 °C).

Maintain a constant nitrogen purge gas flow throughout the experiment.

Data Analysis: Analyze the resulting TGA curve (mass vs. temperature). The onset of

decomposition is identified as the temperature at which significant mass loss begins.

Preparation

Analysis

Output

1. Weigh Sample
(5-10 mg)

2. Load onto TGA Balance

3. Run Thermal Program
(Heat at 20°C/min under N2)

4. Record Mass vs. Temp

Determine Decomposition
Onset Temperature (Td)
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Click to download full resolution via product page

Caption: Workflow for Thermal Stability Analysis using TGA.

Implications for Drug Development Professionals
The physical properties of Bis(4-iodophenyl)amine have direct and significant consequences

for its use in a research and development setting.

Synthesis and Process Chemistry: The high melting point and thermal instability define a

specific operational window. Reaction temperatures must be kept safely below the

decomposition temperature to avoid degradation and impurity formation. The solid nature of

the compound at room temperature requires careful selection of solvents for reactions to

ensure complete dissolution.

Formulation and Solubility: As a crystalline solid with a high melting point, Bis(4-
iodophenyl)amine is expected to have low aqueous solubility. This is a critical consideration

in early-stage drug development, as solubility directly impacts bioavailability. Strategies such

as salt formation or formulation with solubilizing excipients may be necessary for any

downstream pharmaceutical application of its derivatives.

Purity and Quality Control: The sharp melting point range (125-129 °C) serves as a reliable,

initial indicator of purity. Any significant depression or broadening of this range would suggest

the presence of impurities, warranting further analytical investigation by methods such as

HPLC or GC-MS.

Storage and Handling: The recommended storage temperature of 2-8 °C, while the

compound is stable at room temperature, is a precautionary measure to minimize any

potential long-term degradation, especially in the presence of light or air.[1][7]

Conclusion
Bis(4-iodophenyl)amine is a crystalline solid characterized by a distinct melting point between

125-129 °C and the absence of an atmospheric boiling point due to thermal decomposition at

higher temperatures. For scientists and researchers, these properties are not mere data points

but are guiding parameters for the compound's synthesis, handling, and application. A

comprehensive understanding, supported by robust analytical techniques like DSC and TGA, is
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essential for leveraging this versatile chemical building block effectively in the complex

landscape of drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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